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Compound of Interest

Compound Name: Trimethyl chitosan

Cat. No.: B10855281 Get Quote

Introduction

N,N,N-trimethyl chitosan (TMC) is a quaternized derivative of chitosan, a natural biopolymer

derived from chitin.[1] This modification introduces a permanent positive charge on the chitosan

backbone, rendering it soluble over a wide pH range and enhancing its antimicrobial properties,

even in neutral or alkaline conditions.[2][3] TMC has garnered significant attention in the

pharmaceutical and biomedical fields due to its biocompatibility, biodegradability, and potent

antimicrobial activity against a broad spectrum of microorganisms, including Gram-positive and

Gram-negative bacteria, as well as fungi. These application notes provide a comprehensive

overview of the methodologies used to assess the in vitro antimicrobial efficacy of TMC.

Mechanism of Antimicrobial Action

The primary mechanism of TMC's antimicrobial activity is attributed to the electrostatic

interaction between the positively charged quaternary ammonium groups (-⁺N(CH₃)₃) of the

polymer and the negatively charged components of the microbial cell surface. In bacteria,

these components include teichoic acids in the peptidoglycan layer of Gram-positive bacteria

and lipopolysaccharides (LPS) in the outer membrane of Gram-negative bacteria. This

interaction leads to the disruption of the cell membrane's integrity, causing increased

permeability, leakage of essential intracellular constituents like proteins and ions, and

ultimately, cell death. At higher concentrations, TMC can also form a dense polymer film on the

cell surface, which can block nutrient uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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